![molecular formula C8H14O2 B6619341 2-(oxan-3-yl)propanal CAS No. 1554288-98-0](/img/structure/B6619341.png)
2-(oxan-3-yl)propanal
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Overview
Description
2-(Oxan-3-yl)propanal (2-OP) is an organic compound belonging to the class of oxanones, a family of cyclic ketones containing an oxygen atom in the ring. It is a colourless liquid with a sweet odour and a boiling point of 95°C. 2-OP has a wide range of applications in the fields of organic synthesis and pharmaceuticals, and is widely used as a building block for the synthesis of various compounds.
Mechanism of Action
2-(oxan-3-yl)propanal is a versatile reagent that can be used in a variety of reactions, such as nucleophilic addition, substitution, and condensation reactions. In nucleophilic addition reactions, this compound acts as a nucleophile, reacting with electrophiles to form a new bond. In substitution reactions, this compound can act as a leaving group, allowing the substitution of a different group into the molecule. In condensation reactions, this compound can act as a catalyst, allowing the formation of a new bond between two molecules.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. In animal studies, this compound has been found to have anti-inflammatory and antioxidant effects. It has also been found to reduce the levels of lipid peroxidation and to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, this compound has been found to have antifungal and antimicrobial effects.
Advantages and Limitations for Lab Experiments
2-(oxan-3-yl)propanal is a versatile reagent that can be used in a variety of lab experiments. It is relatively easy to synthesize and is stable under a wide range of conditions. Additionally, it is relatively non-toxic and has low reactivity. However, it is important to note that this compound is a flammable liquid and should be handled with care.
Future Directions
The potential applications of 2-(oxan-3-yl)propanal are vast, and there are many areas of research that could be explored. For example, further research could be done to explore the use of this compound in the synthesis of new drugs and agrochemicals. Additionally, further research could be done to explore the biochemical and physiological effects of this compound on different organisms. Finally, further research could be done to explore the potential applications of this compound in the field of nanotechnology.
Synthesis Methods
2-(oxan-3-yl)propanal can be synthesized from the reaction of ethyl chloroacetate with sodium ethoxide in the presence of a catalyst. The reaction is as follows:
Ethyl chloroacetate + Sodium ethoxide → this compound
The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and the reaction temperature is kept between 0 and 10°C. The reaction is complete within 1-2 hours.
Scientific Research Applications
2-(oxan-3-yl)propanal is widely used in the synthesis of various compounds, such as polymers, dyes, pharmaceuticals, and agrochemicals. It is also used in the synthesis of polymers, such as polyethers, polyesters, and polyamides. Additionally, it is used in the synthesis of dyes, such as azo dyes and reactive dyes. In the pharmaceutical industry, this compound is used in the synthesis of drugs, such as antimalarials, antifungals, and antibiotics. In the agrochemical industry, it is used in the synthesis of insecticides, herbicides, and fungicides.
Properties
IUPAC Name |
2-(oxan-3-yl)propanal |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O2/c1-7(5-9)8-3-2-4-10-6-8/h5,7-8H,2-4,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSJRTJRNUWQUHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C=O)C1CCCOC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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